Cas no 35763-16-7 (Benzamide,3,5-dibromo-N,2-dihydroxy-)

Benzamide,3,5-dibromo-N,2-dihydroxy- structure
35763-16-7 structure
Product Name:Benzamide,3,5-dibromo-N,2-dihydroxy-
CAS No:35763-16-7
MF:C7H5Br2NO3
MW:310.927500486374
CID:319690
PubChem ID:301407
Update Time:2025-04-19

Benzamide,3,5-dibromo-N,2-dihydroxy- Chemical and Physical Properties

Names and Identifiers

    • Benzamide,3,5-dibromo-N,2-dihydroxy-
    • 3,5-dibromo-N,2-dihydroxybenzamide
    • 3,5-Dibrom-2-hydroxy-benzohydroxamsaeure
    • 3,5-dibromo-2-hydroxy-benzohydroxamic acid
    • 3.5-Dibrom-2-hydroxy-benzoesaeure-hydroxamid
    • 3.5-Dibrom-salicylhydroxamsaeure
    • AC1L6YD5
    • H IV
    • NSC178480
    • 3,5-dibromo-salicylhydroxamic acid
    • 35763-16-7
    • DTXSID60306656
    • NSC-178480
    • Inchi: 1S/C7H5Br2NO3/c8-3-1-4(7(12)10-13)6(11)5(9)2-3/h1-2,11,13H,(H,10,12)
    • InChI Key: AWGBKZRMLNVLAF-UHFFFAOYSA-N
    • SMILES: BrC1=CC(=CC(C(NO)=O)=C1O)Br

Computed Properties

  • Exact Mass: 308.86355
  • Monoisotopic Mass: 308.86362g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 202
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 69.6Ų

Experimental Properties

  • PSA: 69.56

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